Cas no 40073-36-7 (3-Bromoisoquinolin-1-amine)

3-Bromoisoquinolin-1-amine structure
3-Bromoisoquinolin-1-amine structure
Product Name:3-Bromoisoquinolin-1-amine
CAS No:40073-36-7
MF:C9H7BrN2
MW:223.069280862808
MDL:MFCD03695826
CID:4650864
PubChem ID:5092946
Update Time:2025-09-21

3-Bromoisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-bromoisoquinolin-1-amine
    • 1-Isoquinolinamine, 3-bromo-
    • D80305
    • 40073-36-7
    • Z1939449393
    • AKOS034122653
    • BS-17011
    • 3-bromo-1-isoquinolinylamine
    • EN300-263144
    • AC-907/34106040
    • SCHEMBL901331
    • MFCD03695826
    • DB-410758
    • CS-0161036
    • 3-Bromo-1-isoquinolinamine
    • 3-Bromoisoquinolin-1-amine
    • MDL: MFCD03695826
    • Inchi: 1S/C9H7BrN2/c10-8-5-6-3-1-2-4-7(6)9(11)12-8/h1-5H,(H2,11,12)
    • InChI Key: JFGHICQGSSFEHW-UHFFFAOYSA-N
    • SMILES: BrC1=CC2C=CC=CC=2C(N)=N1

Computed Properties

  • Exact Mass: 221.97926g/mol
  • Monoisotopic Mass: 221.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.9

3-Bromoisoquinolin-1-amine Pricemore >>

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